Cas no 111-85-3 (1-Chlorooctane)

• Product Name: 1-Chlorooctane
• CAS No: 111-85-3
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• MDL: MFCD00001022
• CID: 35706
• PubChem ID: 8142
• Update Time: 2026-04-28

1-Chlorooctane Chemical and Physical Properties

Names and Identifiers

• 1-Chlorooctane
• 1-Octylchloride
• n-Octyl chloride
• OCTYL CHLORIDE
• chlorooctane
• 1-Chlorooctane Solution
• Surrogate Standard
• 1-chloroactane
• 1-Chloroctan
• 1-ChlorooCLane
• 1-chloro-octan
• 1-Chlorooctan
• 1-chloro-octane
• 1-CHLOROOCTANE FOR SYNTHESIS
• 1-Octylchlorid
• CAPRYL CHLORIDE
• caprylyl chloride
• octanyl chloride
• Octaqne,1-chloro
• Barchlor(R) 8S
• EN300-19405
• CAS-111-85-3
• Tox21_302948
• Octane, 1-chloro-
• 111-85-3
• 1-Chlorooctane, 99%
• D97411
• 1-chloranyloctane
• F8889-6590
• 1219803-93-6
• NSC5406
• CHEMBL158445
• DTXCID501543
• EINECS 203-915-5
• W-108666
• SCHEMBL230465
• EC 203-915-5
• 1-CHLOROOCTANE [HSDB]
• NSC-5406
• BP-30110
• NCGC00259264-01
• FT-0607655
• 1-Chlorooctane; 1-Octyl chloride; Capryl chloride; NSC 5406; Octyl chloride; n-Octyl chloride
• DTXSID0021543
• AKOS005721018
• Tox21_201715
• VS-02957
• MFCD00001022
• UNII-E1047328LO
• 57214-71-8
• Octane, chloro-
• Capryloylchloride
• 1-Octyl chloride
• HSDB 5551
• 1-Chlorooctane, analytical standard
• NS00006483
• 1-chloroctane
• NCGC00249102-01
• A802422
• E1047328LO
• InChI=1/C8H17Cl/c1-2-3-4-5-6-7-8-9/h2-8H2,1H
• NCGC00256592-01
• NSC 5406
• Q27276728
• DB-266595
• octylchloride
• DB-050371
• BBL011474
• STL146586
• nOctyl chloride
• 203-915-5
• 1Octyl chloride
• Octane, 1chloro

• MDL： MFCD00001022
• Inchi： 1S/C8H17Cl/c1-2-3-4-5-6-7-8-9/h2-8H2,1H3
• InChI Key： CNDHHGUSRIZDSL-UHFFFAOYSA-N
• SMILES： ClCCCCCCCC
• BRN： 1697464

Computed Properties

• Exact Mass: 148.10200
• Monoisotopic Mass: 148.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless transparent oily liquid
• Density: 0.875 g/mL at 25 °C(lit.)
• Melting Point: −61 °C (lit.)
• Boiling Point: 183°C
• Flash Point: Fahrenheit: 141.8 ° f
  Celsius: 61 ° c
  
• Refractive Index: n20/D 1.430(lit.)
• Solubility: 0.02g/l
• Water Partition Coefficient: 0.02 g/L
• PSA: 0.00000
• LogP: 3.58570
• Vapor Pressure: 1 mmHg ( 22.2 °C)
• FEMA: 2725
• Solubility: Soluble in water, easily soluble in alcohol, ether and other organic solvents.

1-Chlorooctane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P391-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：2
• Hazard Category Code： 50/53-65
• Safety Instruction： S23-S24/25-S61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R52/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 1-Chlorooctane

Professional Introduction to 1-Chlorooctane (CAS No. 111-85-3)

1-Chlorooctane, with the chemical formula C₈H₁₇Cl, is a significant compound in the field of organic chemistry and industrial applications. This aliphatic halocarbon is characterized by its linear structure, consisting of an eight-carbon chain substituted with a chlorine atom at one end. The compound is widely recognized for its utility in various chemical synthesis processes, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules.

The production and handling of 1-Chlorooctane adhere to stringent quality control measures to ensure purity and consistency. Industrial manufacturers employ advanced purification techniques, such as fractional distillation and crystallization, to achieve high-grade material suitable for sensitive applications. The compound's stability under standard conditions makes it a reliable choice for both laboratory research and large-scale manufacturing processes.

Recent advancements in the application of 1-Chlorooctane have highlighted its role in the development of novel pharmaceutical agents. Researchers have been exploring its potential as a precursor in the synthesis of bioactive molecules, including certain antiviral and anti-inflammatory compounds. The ability of 1-Chlorooctane to undergo nucleophilic substitution reactions allows for the introduction of various functional groups, facilitating the creation of complex drug structures.

In agrochemical research, 1-Chlorooctane has been utilized in the synthesis of herbicides and fungicides. Its reactivity with other organic compounds enables the development of derivatives that exhibit enhanced efficacy against plant pathogens. Studies have demonstrated its effectiveness in formulations designed to improve crop protection strategies while minimizing environmental impact.

The compound's significance extends to the realm of material science, where it serves as a monomer or intermediate in polymer production. Specifically, 1-Chlorooctane can be polymerized or copolymerized with other monomers to create polymers with tailored properties. These materials find applications in coatings, adhesives, and elastomers, showcasing the versatility of this chemical.

Environmental considerations are also integral to the use of 1-Chlorooctane. Efforts have been made to develop greener synthetic routes that reduce waste and energy consumption. Additionally, researchers are investigating methods for safely disposing of or recycling 1-Chlorooctane-containing waste products, ensuring sustainable practices across industries.

The role of computational chemistry in understanding 1-Chlorooctane's reactivity has gained prominence. Advanced modeling techniques allow scientists to predict reaction outcomes and optimize synthetic pathways with greater accuracy. This integration of theoretical and experimental approaches has accelerated progress in harnessing the potential of this compound.

Future research directions for 1-Chlorooctane include exploring its applications in biodegradable materials and renewable energy technologies. By leveraging its unique chemical properties, scientists aim to develop innovative solutions that address contemporary challenges in sustainability and industrial efficiency.